Cas no 1555008-76-8 (1-(5-Bromo-2-fluorophenyl)butane-1,3-dione)

• Product Name: 1-(5-Bromo-2-fluorophenyl)butane-1,3-dione
• CAS No: 1555008-76-8
• MF: C₁₀H₈BrFO₂
• MW: 259.071725845337
• CID: 5706508
• PubChem ID: 82966705
• Update Time: 2025-06-13

1-(5-Bromo-2-fluorophenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1555008-76-8
• AKOS021286228
• EN300-1126217
• 1-(5-BROMO-2-FLUOROPHENYL)BUTANE-1,3-DIONE
• 1,3-Butanedione, 1-(5-bromo-2-fluorophenyl)-
• 1-(5-Bromo-2-fluorophenyl)-1,3-butanedione
• 1-(5-Bromo-2-fluorophenyl)butane-1,3-dione

• Inchi： 1S/C10H8BrFO2/c1-6(13)4-10(14)8-5-7(11)2-3-9(8)12/h2-3,5H,4H2,1H3
• InChI Key： DBIPSCRCOVGITR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(CC(C)=O)=O)F

Computed Properties

• Exact Mass: 257.96917g/mol
• Monoisotopic Mass: 257.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.510±0.06 g/cm3(Predicted)
• Boiling Point: 323.4±32.0 °C(Predicted)
• pka: 8.32±0.23(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-Bromo-2-fluorophenyl)butane-1,3-dione

Comprehensive Overview of 1-(5-Bromo-2-fluorophenyl)butane-1,3-dione (CAS No. 1555008-76-8)

1-(5-Bromo-2-fluorophenyl)butane-1,3-dione (CAS No. 1555008-76-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This β-diketone derivative features a unique molecular structure combining a brominated and fluorinated phenyl ring, making it a versatile intermediate for synthesizing complex molecules. Researchers often explore its applications in drug discovery, material science, and catalysis, aligning with the growing demand for halogenated building blocks in modern chemistry.

The compound’s structural motif is particularly valuable due to the presence of both bromo and fluoro substituents, which enhance its reactivity in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in developing biologically active compounds, including kinase inhibitors and antimicrobial agents. Recent trends in AI-driven molecular design have further highlighted the importance of such halogenated intermediates, as they enable precise modifications to optimize drug-likeness and binding affinity.

From a synthetic perspective, 1-(5-Bromo-2-fluorophenyl)butane-1,3-dione serves as a precursor for heterocyclic scaffolds, including pyrazoles and isoxazoles, which are core structures in many FDA-approved drugs. Its chelating properties also make it useful in coordination chemistry, where it acts as a ligand for metal catalysts. This dual functionality aligns with the industry’s shift toward sustainable catalysis and green chemistry, addressing environmental concerns while maintaining efficiency.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring high purity for research applications. The rise of high-throughput screening (HTS) in drug development has increased demand for reliable intermediates like 1555008-76-8, as they reduce synthesis time and improve reproducibility. Additionally, its stability under standard laboratory conditions makes it a practical choice for industrial-scale production.

In the context of patent literature, 1-(5-Bromo-2-fluorophenyl)butane-1,3-dione has been cited in several innovations related to anticancer therapies and central nervous system (CNS) drugs. For instance, its derivatives have shown promise in modulating neurotransmitter receptors, a hot topic in neurological disorder research. This connection to personalized medicine and targeted therapies underscores its relevance in contemporary biomedical studies.

Another emerging application lies in agrochemicals, where halogenated compounds are leveraged to develop next-generation pesticides with improved selectivity and reduced environmental impact. The 5-bromo-2-fluorophenyl moiety in this diketone contributes to enhanced bioactivity against pests while minimizing toxicity to non-target organisms—a key consideration in regulatory compliance and sustainable farming practices.

From a commercial standpoint, suppliers of CAS No. 1555008-76-8 emphasize its batch-to-batch consistency and compliance with Good Manufacturing Practices (GMP), catering to the stringent requirements of pharmaceutical clients. The compound’s MSDS and technical data sheets provide detailed safety guidelines, ensuring safe handling in line with occupational health standards.

In summary, 1-(5-Bromo-2-fluorophenyl)butane-1,3-dione exemplifies the intersection of structural ingenuity and practical utility in modern chemistry. Its role in advancing drug discovery, catalysis, and material innovation positions it as a critical tool for researchers addressing global challenges in healthcare and sustainability. As the scientific community continues to explore halogen-based chemistry, this compound is poised to remain at the forefront of cutting-edge research.